![molecular formula C10H12N4O6S B5017790 2,2'-{[(3-nitrophenyl)sulfonyl]imino}diacetamide](/img/structure/B5017790.png)
2,2'-{[(3-nitrophenyl)sulfonyl]imino}diacetamide
Cat. No. B5017790
M. Wt: 316.29 g/mol
InChI Key: PKGAKHMCVNYNIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06806366B2
Procedure details
reacting 2-(3-Nitro-benzenesulfonylamino)-acetamide with ClCH2CONH2 in the presence of N,N-Dimethylformamide and a base to provide 2-[Carbamoylmethyl-(3-nitro-benzenesulfonyl)-amino]acetamide;
Name
2-(3-Nitro-benzenesulfonylamino)-acetamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[N+:1]([C:4]1[CH:5]=[C:6]([S:10]([NH:13][CH2:14][C:15]([NH2:17])=[O:16])(=[O:12])=[O:11])[CH:7]=[CH:8][CH:9]=1)([O-:3])=[O:2].Cl[CH2:19][C:20]([NH2:22])=[O:21]>CN(C)C=O>[C:15]([CH2:14][N:13]([S:10]([C:6]1[CH:7]=[CH:8][CH:9]=[C:4]([N+:1]([O-:3])=[O:2])[CH:5]=1)(=[O:12])=[O:11])[CH2:19][C:20]([NH2:22])=[O:21])(=[O:16])[NH2:17]
|
Inputs
Step One
|
Name
|
2-(3-Nitro-benzenesulfonylamino)-acetamide
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
[N+](=O)([O-])C=1C=C(C=CC1)S(=O)(=O)NCC(=O)N
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
ClCC(=O)N
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CN(C=O)C
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(N)(=O)CN(CC(=O)N)S(=O)(=O)C1=CC(=CC=C1)[N+](=O)[O-]
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
